Cas no 1805736-05-3 (Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate
• CAS No: 1805736-05-3
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4975355
• Update Time: 2025-06-08

Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-2-17-12(16)8-3-4-11(13)9(5-8)6-10(15)7-14/h3-5H,2,6-7H2,1H3
• InChI Key： VBBJREDXRMGWAR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC)C=C1CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate

Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1805736-05-3): A Comprehensive Overview in Modern Chemical Biology

Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1805736-05-3) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its benzoate core substituted with bromine and chloroalkyl groups, presents a versatile platform for the development of novel pharmaceuticals and agrochemicals. The presence of both bromine and chlorine atoms enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural motif of Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate is particularly intriguing for researchers exploring drug discovery. The benzoate moiety is a well-known pharmacophore found in numerous therapeutic agents, while the 4-bromo and 3-(3-chloro-2-oxopropyl) substituents introduce specific electronic and steric effects that can modulate biological activity. This combination has been exploited in recent studies to develop compounds with enhanced binding affinity and selectivity towards target enzymes and receptors.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for various diseases, including cancer, inflammation, and neurodegenerative disorders. Compounds like Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate have been investigated as potential leads due to their ability to interact with biological targets in a highly specific manner. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes implicated in disease pathways.

The synthesis of Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination and chlorination steps are critical, as they dictate the reactivity of the compound in subsequent transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups with high precision.

One of the most compelling aspects of Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate is its potential as a building block for more complex molecules. Researchers have leveraged its reactive sites to construct heterocyclic scaffolds and other intricate structures that mimic natural products and bioactive peptides. These efforts have led to the discovery of novel compounds with promising pharmacological properties.

The pharmacological profile of Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate has been extensively studied in vitro and in vivo. Preclinical data suggest that it exhibits moderate potency against certain cancer cell lines, possibly through inhibition of key signaling pathways involved in tumor growth and survival. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for treating neurological disorders.

The chemical stability of this compound under various conditions is another area of interest. Studies have evaluated its behavior in different solvents and at varying temperatures to assess its suitability for industrial applications. The results indicate that it remains stable under mild conditions but may degrade under extreme pH or high temperatures, necessitating careful handling during storage and transportation.

In conclusion, Ethyl 4-bromo-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1805736-05-3) represents a significant advancement in the field of chemical biology. Its unique structure and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the pharmaceutical industry.